Cas no 89693-37-8 (Butanoic acid, 4-chloro-3-hydroxy-, 1-methylethyl ester)
89693-37-8 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-, 1-methylethyl ester
CAS No:89693-37-8
MF:C7H13ClO3
MW:180.629321813583
CID:592153
PubChem ID:11769155
Update Time:2025-04-19
Butanoic acid, 4-chloro-3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-chloro-3-hydroxy-, 1-methylethyl ester
- propan-2-yl 4-chloro-3-hydroxybutanoate
- 89693-37-8
- BZXNYWHUGJDAFS-UHFFFAOYSA-N
- DTXSID20472109
- ISOPROPYL 4-CHLORO-3-HYDROXYBUTANOATE
- 4-chloro-3-hydroxybutanoic acid isopropyl ester
- SCHEMBL3681340
-
- Inchi: 1S/C7H13ClO3/c1-5(2)11-7(10)3-6(9)4-8/h5-6,9H,3-4H2,1-2H3
- InChI Key: BZXNYWHUGJDAFS-UHFFFAOYSA-N
- SMILES: ClCC(CC(=O)OC(C)C)O
Computed Properties
- Exact Mass: 180.0553220g/mol
- Monoisotopic Mass: 180.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
Butanoic acid, 4-chloro-3-hydroxy-, 1-methylethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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